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Compound of Interest

Compound Name: S-Adenosyl-DL-methionine

Cat. No.: B104048 Get Quote

This guide provides essential safety and logistical information for the proper disposal of S-
Adenosyl-DL-methionine (SAMe) in a laboratory setting. Adherence to these procedural steps

is critical for ensuring personnel safety and environmental compliance.

I. Safety and Hazard Summary
S-Adenosyl-DL-methionine, particularly in its salt forms like disulfate tosylate, is classified as

a hazardous substance. It is crucial to handle this compound with appropriate care.
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Hazard Classification & Handling
Precautions

Reference

GHS Classification
Skin Corrosion (Category 1B), Serious Eye

Damage (Category 1)[1]

Signal Word Danger[1]

Hazard Statements

H314: Causes severe skin burns and eye

damage.[1] H318: Causes serious eye damage.

[1]

Precautionary Statements

P260: Do not breathe dusts or mists.[1] P261:

Avoid breathing

dust/fumes/gas/mist/vapors/spray. P280: Wear

protective gloves/protective clothing/eye

protection/face protection. P305+P351+P338: IF

IN EYES: Rinse cautiously with water for

several minutes. Remove contact lenses, if

present and easy to do. Continue rinsing. P310:

Immediately call a POISON CENTER or

doctor/physician.

Environmental Precautions

Do not allow the product to enter drains, sewers,

surface, or ground water.[1][2][3] It is considered

slightly hazardous for water.[1]

II. Personal Protective Equipment (PPE)
Before handling S-Adenosyl-DL-methionine for disposal, ensure the following personal

protective equipment is worn:

Eye and Face Protection: Wear tightly fitting safety goggles or a face shield that conforms to

EN 166 (EU) or NIOSH (US) standards.[4]

Skin Protection: Wear impervious, chemical-resistant gloves (e.g., nitrile rubber) and

protective clothing.[2][4]

Respiratory Protection: If dust formation is likely, use a NIOSH-approved respirator.[3][4]

Safety Operating Guide

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 2 / 7 Tech Support

https://cdn.caymanchem.com/cdn/msds/17595m.pdf
https://cdn.caymanchem.com/cdn/msds/17595m.pdf
https://cdn.caymanchem.com/cdn/msds/17595m.pdf
https://cdn.caymanchem.com/cdn/msds/17595m.pdf
https://cdn.caymanchem.com/cdn/msds/17595m.pdf
https://cdn.caymanchem.com/cdn/msds/17595m.pdf
https://westliberty.edu/health-and-safety/files/2017/07/DL-Methionine.pdf
https://www.cdnisotopes.com/media/catalog/product/d/-/d-4093_4.pdf
https://cdn.caymanchem.com/cdn/msds/17595m.pdf
https://www.benchchem.com/product/b104048?utm_src=pdf-body
https://www.echemi.com/sds/s-adenosyl-l-methionine-pd180521109049.html
https://westliberty.edu/health-and-safety/files/2017/07/DL-Methionine.pdf
https://www.echemi.com/sds/s-adenosyl-l-methionine-pd180521109049.html
https://www.cdnisotopes.com/media/catalog/product/d/-/d-4093_4.pdf
https://www.echemi.com/sds/s-adenosyl-l-methionine-pd180521109049.html
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b104048?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


III. Step-by-Step Disposal Protocol
The recommended method for the disposal of S-Adenosyl-DL-methionine is through a

licensed professional waste disposal service.

Step 1: Preparation for Disposal

Segregate Waste: Do not mix S-Adenosyl-DL-methionine with other waste streams unless

specifically instructed by your institution's environmental health and safety (EHS) office or

the licensed disposal company.

Containerization:

Place surplus or expired S-Adenosyl-DL-methionine in a clearly labeled, sealed, and

suitable container for chemical waste.[2]

Ensure the container is compatible with the chemical and will not leak.

Label the container with the full chemical name ("S-Adenosyl-DL-methionine"), the

relevant hazard pictograms (e.g., corrosive), and the date of accumulation.

Step 2: Handling Small Spills

In the event of a small spill, follow these procedures:

Evacuate and Ventilate: Ensure the area is well-ventilated.

Containment: Prevent the spill from spreading and from entering drains.[1]

Clean-up:

For solid spills, carefully sweep or scoop up the material to avoid creating dust.

Place the collected material into a designated, sealed container for hazardous waste.

Clean the spill area thoroughly with soap and water.[1]
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Dispose of Clean-up Materials: All materials used for clean-up (e.g., paper towels, absorbent

pads) should be placed in the same hazardous waste container as the spilled chemical.

Step 3: Final Disposal

Contact a Licensed Disposal Company: The primary and recommended method of disposal

is to "offer surplus and non-recyclable solutions to a licensed disposal company."[2] Your

institution's EHS office will have approved vendors for this service.

Chemical Incineration (Alternative, Professional Use Only): An alternative method, to be

performed only by licensed professionals, involves dissolving or mixing the material with a

combustible solvent and burning it in a chemical incinerator equipped with an afterburner

and scrubber. This should not be attempted in a standard laboratory setting.

Contaminated Packaging: Dispose of the original, empty container as unused product in the

same manner as the chemical itself.[2]

IV. Disposal Workflow Diagram
The following diagram illustrates the decision-making process for the proper disposal of S-
Adenosyl-DL-methionine.
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Start: Have S-Adenosyl-DL-methionine for Disposal

Assess Material:
- Surplus/Expired?
- Contaminated?

Wear Appropriate PPE:
- Safety Goggles

- Gloves
- Lab Coat

Is there a spill?

Follow Spill Cleanup Protocol:
1. Ventilate
2. Contain

3. Collect in sealed container

Yes

Package for Disposal:
1. Use a sealed, compatible container

2. Label clearly with chemical name and hazards

No

Contact Licensed Waste Disposal Service
(via Institutional EHS)

End: Material Disposed of Safely

Click to download full resolution via product page

Caption: Workflow for the safe disposal of S-Adenosyl-DL-methionine.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

References

1. cdn.caymanchem.com [cdn.caymanchem.com]

2. westliberty.edu [westliberty.edu]

3. cdnisotopes.com [cdnisotopes.com]

4. echemi.com [echemi.com]

To cite this document: BenchChem. [Proper Disposal Procedures for S-Adenosyl-DL-
methionine]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b104048#s-adenosyl-dl-methionine-proper-disposal-
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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